Cas no 5419-18-1 (4-hexadecylmorpholine)

• Product Name: 4-hexadecylmorpholine
• CAS No: 5419-18-1
• MF: C₂₀H₄₁NO
• MW: 311.545646429062
• CID: 940030
• PubChem ID: 117615
• Update Time: 2025-04-19

4-hexadecylmorpholine Chemical and Physical Properties

Names and Identifiers

• 4-hexadecylmorpholine
• AI3-19525
• NSC9653
• NS00027951
• cetylmorpholine
• NSC-9653
• NSC9652
• AKOS024390916
• 25727-91-7
• AS-57443
• N-CETYLMORPHOLINE
• DTXSID5067130
• Morpholine, 4-hexadecyl-
• JCTYXESWNZITDY-UHFFFAOYSA-N
• 5419-18-1
• NSC-9652
• SCHEMBL1261601
• EINECS 247-212-1

• Inchi： 1S/C20H41NO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-21-17-19-22-20-18-21/h2-20H2,1H3
• InChI Key： JCTYXESWNZITDY-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 577.48384
• Monoisotopic Mass: 311.319
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 15
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5A^2
• XLogP3: 7.6

Experimental Properties

• Density: 0.872
• Boiling Point: 396°C at 760 mmHg
• Flash Point: 116.5°C
• Refractive Index: 1.459
• PSA: 79.23
• LogP: 5.73780